Cas no 1502994-89-9 (4-(2-Hydroxyethyl)oxane-4-carboxylic acid)

• Product Name: 4-(2-Hydroxyethyl)oxane-4-carboxylic acid
• CAS No: 1502994-89-9
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 5746776
• PubChem ID: 79426355
• Update Time: 2023-11-11

4-(2-Hydroxyethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017980653
• EN300-1237919
• 1502994-89-9
• 4-(2-hydroxyethyl)oxane-4-carboxylic acid
• 4-(2-hydroxyethyl)oxane-4-carboxylicacid
• 2H-Pyran-4-carboxylic acid, tetrahydro-4-(2-hydroxyethyl)-
• 4-(2-Hydroxyethyl)oxane-4-carboxylic acid

• Inchi： 1S/C8H14O4/c9-4-1-8(7(10)11)2-5-12-6-3-8/h9H,1-6H2,(H,10,11)
• InChI Key： GXEKGOKUJKPSTG-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CCO)CC1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 344.7±27.0 °C(Predicted)
• pka: 4.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes